Cas no 2248370-95-6 (2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 2248370-95-6
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 6184907
• PubChem ID: 137940306
• Update Time: 2025-06-10

2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(tert-butoxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• EN300-6510931
• 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2248370-95-6

• Inchi： 1S/C13H16N4O4/c1-7-5-9-14-6-8(11(18)19)10(17(9)16-7)15-12(20)21-13(2,3)4/h5-6H,1-4H3,(H,15,20)(H,18,19)
• InChI Key： BJYRDKZSVXHNIU-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NC2=CC(C)=NN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid

2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 2248370-95-6): A Comprehensive Overview

The compound 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, identified by its CAS number 2248370-95-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules renowned for their diverse biological activities and pharmaceutical potential. The structural features of this compound, particularly its methyl group at the 2-position and the presence of an oxycarbonylamino moiety at the 7-position, contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds exhibit a wide range of pharmacological effects, including antitumor, anti-inflammatory, and antimicrobial activities. The carboxylic acid functionality at the 6-position further enhances the compound's potential for further derivatization and development into novel therapeutic agents. The (2-methylpropan-2-yl)oxycarbonylamino group introduces a bulky substituent that can influence both the solubility and binding affinity of the molecule, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In the context of modern drug development, this compound has garnered attention due to its promising preclinical results. Researchers have been exploring its efficacy in various disease models, particularly in oncology. The pyrazolo[1,5-a]pyrimidine core is known to interact with multiple biological targets, including kinases and other enzymes involved in cell proliferation and survival. The introduction of the oxycarbonylamino group at the 7-position is particularly noteworthy, as it can modulate the compound's interaction with its target proteins by altering its electronic properties and steric environment.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of targeted therapies. The methyl group at the 2-position and the carboxylic acid moiety at the 6-position provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for further optimization through combinatorial chemistry and high-throughput screening (HTS) approaches.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to several key targets implicated in cancer progression. The (2-methylpropan-2-yl)oxycarbonylamino group appears to play a crucial role in stabilizing these interactions by forming specific hydrogen bonds and hydrophobic interactions with residues on the target protein surface.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The introduction of the oxycarbonylamino group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[1,5-a]pyrimidine core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The biological evaluation of 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit proliferation in various cancer cell lines while exhibiting minimal toxicity towards normal cells. This selectivity is crucial for developing safe and effective therapeutic agents. Additionally, preliminary animal studies have shown that it can effectively suppress tumor growth without significant side effects.

The structural features of this compound also make it an interesting candidate for combination therapy approaches. By targeting multiple pathways simultaneously, combination regimens can overcome drug resistance and improve treatment outcomes. The methyl group at the 2-position and the carboxylic acid moiety at the 6-position provide multiple sites for interaction with other therapeutic agents, potentially leading to synergistic effects.

Future research directions include further optimization of this compound's pharmacological properties through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) methodologies. These approaches leverage computational modeling and experimental screening to identify small chemical modifications that can enhance potency, selectivity, and bioavailability. The goal is to develop a next-generation therapeutic agent that can address unmet medical needs in oncology and other diseases.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and clinical medicine. Compounds like 2-Methyl-7-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2248370-95-6) represent a testament to this collaborative effort. They embody the cutting-edge research being conducted in medicinal chemistry today and hold great promise for improving human health.